diisovaleryl tert-butalone
diisovaleryl tert-butalone
Brand Name:
Vulcanchem
CAS No.:
152504-55-7
VCID:
VC0114801
InChI:
InChI=1S/C22H33NO5/c1-14(2)8-20(25)27-17-10-16(19(24)13-23-22(5,6)7)11-18(12-17)28-21(26)9-15(3)4/h10-12,14-15,23H,8-9,13H2,1-7H3
SMILES:
CC(C)CC(=O)OC1=CC(=CC(=C1)C(=O)CNC(C)(C)C)OC(=O)CC(C)C
Molecular Formula:
C22H33NO5
Molecular Weight:
391.5 g/mol
diisovaleryl tert-butalone
CAS No.: 152504-55-7
Main Products
VCID: VC0114801
Molecular Formula: C22H33NO5
Molecular Weight: 391.5 g/mol
| CAS No. | 152504-55-7 |
|---|---|
| Product Name | diisovaleryl tert-butalone |
| Molecular Formula | C22H33NO5 |
| Molecular Weight | 391.5 g/mol |
| IUPAC Name | [3-[2-(tert-butylamino)acetyl]-5-(3-methylbutanoyloxy)phenyl] 3-methylbutanoate |
| Standard InChI | InChI=1S/C22H33NO5/c1-14(2)8-20(25)27-17-10-16(19(24)13-23-22(5,6)7)11-18(12-17)28-21(26)9-15(3)4/h10-12,14-15,23H,8-9,13H2,1-7H3 |
| Standard InChIKey | AGAFCHCRTOREFD-UHFFFAOYSA-N |
| SMILES | CC(C)CC(=O)OC1=CC(=CC(=C1)C(=O)CNC(C)(C)C)OC(=O)CC(C)C |
| Canonical SMILES | CC(C)CC(=O)OC1=CC(=CC(=C1)C(=O)CNC(C)(C)C)OC(=O)CC(C)C |
| Synonyms | diisovaleryl tert-butalone |
| PubChem Compound | 192591 |
| Last Modified | Nov 11 2021 |
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